BE“GHE Foundational & Exploratory

Check Availability & Pricing

Tellurium-127 isotopic properties and decay
scheme

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tellurium-127

Cat. No.: B1235538

An In-depth Technical Guide to the Isotopic Properties and Decay Scheme of Tellurium-127

This document provides a comprehensive overview of the nuclear properties and decay
characteristics of the radioisotope Tellurium-127 (*2’Te). The information is intended for
researchers, scientists, and professionals in drug development who may utilize this isotope in
their work.

Isotopic Properties of Tellurium-127

Tellurium-127 is a synthetic radioisotope of the element tellurium.[1][2] It is produced through
the beta decay of its parent nuclide, Antimony-127 (12’Sh).[3][4] The fundamental properties of
127Te are summarized in the table below.
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Property Value

Atomic Mass 126.9052263 u[5]
Mass Excess -88.281 MeV[5]
Binding Energy per Nucleon 8.446 MeV[5]

Half-life 9.35 £ 0.07 hours[1][3]
Spin and Parity 3/2+[1][3][4]

Magnetic Dipole Moment +0.635(4) uN[3][5]
Parent Nuclide 1275p[3][4]

Decay Scheme of Tellurium-127

Tellurium-127 undergoes 100% beta-minus (3~) decay to lodine-127 (*27I), which is a stable
isotope.[2][3] The total decay energy (Q value) for this transition is approximately 702 keV.[6]
The decay process is complex, populating several excited states of the daughter nucleus, 1271,
in addition to a direct decay path to the ground state. The primary decay path, with a probability
of 98.78%, proceeds directly to the ground state of 127].[6] The remaining decay branches
populate excited nuclear levels of 127I, which then de-excite by emitting gamma (y) radiation.

Beta Transitions

The beta decay of 12’Te proceeds through several branches with varying energies and
probabilities. The majority of decays are allowed transitions.[6]
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Beta Transition (B~) Energy (keV) Probability (%) Nature (Ig ft)
B~ o 702 (4) 98.780 (14) allowed (5.49)
B~ 1 499 (4) 0.025 (3) allowed (8.57)
B2 327 (4) 0.0006 (3) allowed (9.58)
B3 284 (4) 1.19 (2) allowed (6.086)
B~ a4 84 (4) 0.00013 (2) allowed (8.38)

Data sourced from the
LNE-LNHB/CEA Table

de Radionucléides.[6]

Gamma Transitions

Following the beta decay to excited states, 27| de-excites through the emission of gamma rays.

There are nine distinct gamma emissions identified in the decay of 127Te.[6]
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Gamma Transition

Probability per 100

v) Energy (keV) decays Multipolarity
V1,0 57.608 (11) 0.144 (3) M1+0.7%E2
V2,1 145.252 (14) 0.0059 (9) E2

V3,2 172.132 (12) 0.00035 (23) M1+0.7%E2
V2,0 202.860 (8) 0.062 (2) M1+21%E?2
Va2 215.13 (6) 0.043 (2) M1+4.0%E2
V4,1 360.38 (6) 0.139 (2) M1+3.6%E?2
V3,0 374.992 (9) 0.0003 (2) E2

V4,0 417.99 (6) 1.013 (11) M1+0.6%E2
V5,0 618.31 (13) 0.00013 (2) M1+50%E?2

Data sourced from the
LNE-LNHB/CEA Table

de Radionucléides.[6]

Nuclear Isomer: Tellurium-127m

Tellurium-127 also has a metastable isomer, 127™Te, with a much longer half-life of 109 days.

[4][7] This isomer lies at an excitation energy of 88.26 keV.[8] 12’™Te decays primarily (97.86%)

via isomeric transition (IT) to the ground state of 12’Te, which then decays as described above.

[9] A smaller fraction (2.14%) of 12’™Te decays directly via beta emission to 1271.[9]

Experimental Protocols

The characterization of the isotopic properties and decay scheme of 12’Te involves

sophisticated experimental techniques in nuclear physics. While detailed, instrument-specific

protocols are found within primary research literature, the general methodologies are outlined

below.

» Half-life Measurement: The half-life of 12’Te is determined by measuring its activity over a

period of time. A sample of the isotope is placed in a detector system, such as a high-purity
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germanium (HPGe) detector or a scintillation detector, and the number of decay events
(counts) is recorded at regular intervals. The half-life is then calculated by fitting an
exponential decay curve to the collected data.

e Beta and Gamma Spectrometry: The energies and intensities of the emitted beta particles
and gamma rays are measured using spectrometry.

o Gamma Spectrometry: An HPGe detector is typically used for its excellent energy
resolution. The detector is calibrated using sources with well-known gamma-ray energies.
The spectrum of 12’Te is then acquired, allowing for the identification and quantification of
the characteristic gamma peaks.

o Beta Spectrometry: Magnetic or semiconductor-based spectrometers are used to measure
the energy spectrum of the emitted beta particles. Analysis of the shape of this spectrum
(a Kurie plot) can confirm the nature of the beta transitions and determine their maximum
energies.

o Coincidence Measurements: To establish the relationships between beta and gamma
emissions and to construct the level scheme of the daughter nucleus, coincidence
experiments are performed. These experiments involve detecting a beta particle and a
subsequent gamma ray in close time proximity, confirming that they originate from the same
decay event. Gamma-gamma coincidence measurements are also used to determine the
cascade of gamma rays from higher to lower energy states.

The following workflow illustrates the general process for characterizing a radioactive isotope
like 127Te.
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Caption: General experimental workflow for radioactive isotope characterization.

Visualized Decay Scheme

The decay of Tellurium-127 to lodine-127 can be visualized as a series of transitions between
nuclear energy levels. The following diagram illustrates this process, showing the parent 12’Te
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state, the primary beta decay branches, the resulting excited states of 27|, and the subsequent
de-excitation via gamma emission.
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Caption: Simplified decay scheme of Tellurium-127 to lodine-127.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1235538#tellurium-127-isotopic-properties-and-
decay-scheme]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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